Cas no 62985-36-8 (Butanedioic acid, (3,5-dibromophenyl)-)

• Product Name: Butanedioic acid, (3,5-dibromophenyl)-
• CAS No: 62985-36-8
• MF: C₁₀H₈Br₂O₄
• MW: 351.976121902466
• CID: 4081233
• PubChem ID: 12348214
• Update Time: 2025-06-14

Butanedioic acid, (3,5-dibromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (3,5-dibromophenyl)-
• 62985-36-8
• 2-(3,5-dibromophenyl)butanedioic acid
• EN300-704785

• Inchi： 1S/C10H8Br2O4/c11-6-1-5(2-7(12)3-6)8(10(15)16)4-9(13)14/h1-3,8H,4H2,(H,13,14)(H,15,16)
• InChI Key： MAUUXADYAXKAKQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C(=O)O)CC(=O)O)Br

Computed Properties

• Exact Mass: 351.87688Da
• Monoisotopic Mass: 349.87893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Butanedioic acid, (3,5-dibromophenyl)-

Comprehensive Analysis of Butanedioic acid, (3,5-dibromophenyl)- (CAS No. 62985-36-8)

Butanedioic acid, (3,5-dibromophenyl)-, with the CAS number 62985-36-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique dibromophenyl moiety, is often utilized as an intermediate in the synthesis of more complex molecules. Its molecular structure, combining a succinic acid backbone with aromatic bromine substituents, makes it a versatile building block for researchers.

In recent years, the demand for brominated aromatic compounds like Butanedioic acid, (3,5-dibromophenyl)- has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its potential role as a precursor for bioactive molecules, which aligns with the growing trend of green chemistry and sustainable synthesis. The compound's ability to undergo selective reactions, such as cross-coupling and nucleophilic substitution, further enhances its utility in modern organic chemistry.

One of the most frequently asked questions about CAS No. 62985-36-8 revolves around its synthetic routes and purification methods. Industrial and academic labs often seek optimized protocols to produce high-purity batches of this compound. Recent studies highlight the use of catalytic bromination and column chromatography as efficient techniques for its preparation. Additionally, the compound's solubility profile and thermal stability are critical parameters for formulators working on advanced materials.

The environmental impact of brominated compounds is another hot topic among users searching for 62985-36-8. While Butanedioic acid, (3,5-dibromophenyl)- is not classified as hazardous under current regulations, its degradation pathways and ecotoxicological effects are under continuous investigation. This aligns with the broader industry shift toward eco-friendly alternatives and lifecycle assessment of chemical products.

From a commercial perspective, suppliers of CAS 62985-36-8 emphasize its high purity grades (≥98%) and custom synthesis options to meet diverse research needs. The compound's NMR spectra and HPLC chromatograms are often provided as part of quality assurance documentation, addressing another common query from buyers. Its compatibility with automated synthesis platforms also makes it a favorite in high-throughput screening applications.

In conclusion, Butanedioic acid, (3,5-dibromophenyl)- (62985-36-8) represents a critical niche in fine chemical markets. Its dual functionality as a carboxylic acid and aryl bromide opens doors to innovative applications in medicinal chemistry and polymer science. As research continues to explore its full potential, this compound remains a subject of both scientific and industrial relevance.